Cas no 18859-13-7 (3-(3-phenoxypropoxy)benzenecarbothioamide)

• Product Name: 3-(3-phenoxypropoxy)benzenecarbothioamide
• CAS No: 18859-13-7
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 907536
• PubChem ID: 3940965
• Update Time: 2025-04-19

3-(3-phenoxypropoxy)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenoxypropoxy)benzenecarbothioamide
• NSC337824
• NSC-337824
• 18859-13-7
• DTXSID00398116

• Inchi： 1S/C16H17NO2S/c17-16(20)13-6-4-9-15(12-13)19-11-5-10-18-14-7-2-1-3-8-14/h1-4,6-9,12H,5,10-11H2,(H2,17,20)
• InChI Key： BWBJPQPQDVDLDX-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(=C1)OCCCOC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 287.09811
• Monoisotopic Mass: 287.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• PSA: 44.48